Cas no 1420809-96-6 (Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1420809-96-6
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 2180337
• Update Time: 2025-06-08

Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate
• AM98298
• 2,8-DIazaspiro[4.5]decane-2-carboxylic acid, 8-(2-aminoethyl)-, 1,1-dimethylethyl ester
• 2,?8-?DIazaspiro[4.5]?decane-?2-?carboxylic acid, 8-?(2-?aminoethyl)?-?, 1,?1-?dimethylethyl ester
• Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C15H29N3O2/c1-14(2,3)20-13(19)18-10-6-15(12-18)4-8-17(9-5-15)11-7-16/h4-12,16H2,1-3H3
• InChI Key： YHEUEJKMQPBBQA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CCN(CCN)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate

Introduction to Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1420809-96-6)

Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate, identified by its CAS number 1420809-96-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the spirocyclic amine class, characterized by its unique spiro linkage between two nitrogen-containing rings, which imparts distinct chemical and pharmacological properties. The presence of a tert-butyl group at the 2-position and an aminoethyl side chain at the 8-position further enhances its structural complexity and potential biological activity.

The molecular structure of Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate consists of a spirocyclic framework composed of a piperazine ring fused with a morpholine ring. This configuration creates a rigid scaffold that can interact with biological targets in a highly specific manner. The tert-butyl group serves as a steric barrier, influencing the compound's solubility and metabolic stability, while the aminoethyl side chain provides a site for further functionalization and interaction with biological receptors.

In recent years, spirocyclic compounds have emerged as promising candidates in drug development due to their ability to mimic natural biomolecules and exhibit enhanced binding affinity. The spirocyclic core in Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate has been investigated for its potential role in modulating various biological pathways. Studies have shown that such compounds can interact with enzymes and receptors in ways that are difficult to achieve with linear molecules, leading to improved pharmacological outcomes.

One of the most compelling aspects of Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate is its versatility in medicinal chemistry applications. The compound's unique structural features make it an attractive scaffold for designing novel therapeutic agents. Researchers have explored its potential in developing treatments for neurological disorders, where spirocyclic amines have demonstrated efficacy in modulating neurotransmitter activity. Additionally, the compound's ability to cross the blood-brain barrier has made it a candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate. Molecular docking studies have revealed that this compound can bind to several key targets involved in diseases such as cancer and inflammation. The interactions between the tert-butyl group and the aminoethyl side chain with these targets appear to be critical for its biological activity. These findings provide valuable insights for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate represents a significant achievement in synthetic organic chemistry. The spirocyclic core was constructed through a multi-step process involving ring-closure reactions and functional group transformations. The introduction of the tert-butyl group and the aminoethyl side chain required careful optimization to ensure high yield and purity. Advances in catalytic methods have further streamlined the synthesis, making it more scalable for industrial applications.

The pharmacokinetic profile of Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate has been thoroughly evaluated to assess its potential as a therapeutic agent. Preclinical studies indicate that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These characteristics are essential for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

In conclusion, Tert-Butyl 8-(2-aminoethyl)-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1420809-96-6) is a structurally complex and biologically active compound with significant potential in drug discovery. Its unique spirocyclic framework, combined with functional groups such as the tert-butyl group and the aminoethyl side chain, makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry.